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Compound of Interest

Compound Name: CFlo2

Cat. No.: B1231813

Technical Support Center: CFI-400945 and
Aurora B Kinase

This technical support center provides researchers, scientists, and drug development
professionals with troubleshooting guides and FAQs for working with CFI-400945, a potent
inhibitor of Polo-like kinase 4 (PLK4) that also exhibits off-target activity against Aurora B
kinase.

Frequently Asked Questions (FAQs)
Q1: What is CFI-400945 and what are its primary
molecular targets?

CFI-400945 is a potent, orally active, and selective ATP-competitive inhibitor of Polo-like kinase
4 (PLK4).[1][2] PLK4 is a crucial regulator of centriole duplication during the cell cycle.[3][4][5]
While highly selective for PLK4 over other PLK family members, CFI-400945 is a multi-kinase
inhibitor and demonstrates significant inhibitory activity against Aurora B kinase, a key
component of the chromosomal passenger complex essential for proper mitosis.[2][6][7][8] The
inhibition of Aurora B is believed to contribute to some of the observed cellular phenotypes,
such as cytokinesis failure.[1][7]

Table 1: Kinase Inhibitory Profile of CFI-400945
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Target Kinase IC50 / Ki (nM) Cellular EC50 (nM) Reference
PLK4 2.8 (IC50), 0.26 (Ki) 12.3 [1][2][5]
Aurora B 98 (1C50) 102 [21[5][9]
Aurora A 140 (IC50) 510 [5119]

TrkA 6 (IC50) 84 [5][9]

TrkB 9 (IC50) 88 [5][9]
Tie2/TEK 22 (IC50) 117 [5][9]

PLK1, PLK2, PLK3 >50,000 N/A [1][10]

Q2: What are the expected cellular phenotypes following
treatment with CFI-400945?

The primary effects of CFI-400945 are linked to the inhibition of PLK4, which leads to defects in
centriole duplication.[1][11] This results in a cascade of mitotic errors, including:

Supernumerary Centrosomes: At lower concentrations, partial inhibition of PLK4 can lead to
an increase in centriole number.[3][7][12]

o Failed Centriole Duplication: At higher concentrations, complete inhibition of PLK4 blocks
centriole duplication.[3][7]

» Mitotic Arrest: Cells often arrest in the G2/M phase of the cell cycle.[12]

e Multipolar Spindles: Aberrant centrosome numbers lead to the formation of multipolar
spindles during mitosis.[3]

o Polyploidy and Aneuploidy: Failure to properly segregate chromosomes and complete
cytokinesis results in cells with more than 4N DNA content (polyploidy).[3][12]

o Apoptosis: The accumulation of mitotic errors and DNA damage can trigger programmed cell
death, or apoptosis.[3][12]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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